Cas no 957480-99-8 (5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole)

• Product Name: 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole
• CAS No: 957480-99-8
• MF: C₁₁H₆F₅N₃O₂
• MW: 307.17625951767
• MDL: MFCD04970022
• CID: 3059479
• PubChem ID: 2060885
• Update Time: 2025-06-10

5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-5-methyl-1-(2,3,4,5,6-pentafluorobenzyl)-1H-pyrazole
• 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole
• 5-Methyl-3-nitro-1-pentafluorophenylmethyl-1H-pyrazole
• 5-Methyl-3-nitro-1-((perfluorophenyl)methyl)-1H-pyrazole
• 957480-99-8
• 5-methyl-3-nitro-1-(pentafluorobenzyl)-1H-pyrazole
• HMS2448H06
• BBL038566
• EN300-229756
• CS-0280714
• STK312260
• AKOS000310730
• CHEMBL1480080
• AG-664/42811465
• SMR000200413
• 5-METHYL-3-NITRO-1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOLE
• 5-methyl-3-nitro-1-[(2,3,4,5,6-pentafluorophenyl)methyl]-1H-pyrazole
• MLS000581811
• 5-methyl-3-nitro-1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazole
• AKOS015922631

• MDL： MFCD04970022
• Inchi： 1S/C11H6F5N3O2/c1-4-2-6(19(20)21)17-18(4)3-5-7(12)9(14)11(16)10(15)8(5)13/h2H,3H2,1H3
• InChI Key： BOOUZYOQMASAGI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CN1C(C)=CC([N+](=O)[O-])=N1)F)F)F)F

Computed Properties

• Exact Mass: 307.03801725Da
• Monoisotopic Mass: 307.03801725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole

Introduction to 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole (CAS No. 957480-99-8) and Its Emerging Applications

The compound 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole (CAS No. 957480-99-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. Its unique structural features, combining a pyrazole core with a highly fluorinated aromatic ring and a nitro substituent, make it an intriguing candidate for further exploration in drug discovery and material science.

The pyrazole scaffold is a well-established heterocyclic system known for its broad spectrum of biological activities. Pyrazoles have been extensively studied due to their role as key intermediates in the synthesis of various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, and anticancer compounds. The introduction of fluorine atoms into the aromatic ring significantly modulates the electronic properties and metabolic stability of the molecule, enhancing its potential as a pharmacophore.

In recent years, the incorporation of fluorinated aromatic rings into drug candidates has gained considerable attention due to the ability of fluorine to influence lipophilicity, metabolic clearance, and binding affinity. The 2,3,4,5,6-pentafluorophenyl moiety in this compound not only enhances its lipophilicity but also provides resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450). This feature is particularly valuable in the development of long-acting pharmaceuticals where stability under physiological conditions is crucial.

The presence of a nitro group at the 3-position of the pyrazole ring adds another layer of functionality that can be exploited for biological activity. Nitro groups are known to participate in redox reactions and can serve as prodrugs or bioisosteres to enhance drug efficacy. Additionally, the nitro group can influence electronic distribution within the molecule, potentially affecting binding interactions with biological targets.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. For instance, derivatives of pyrazole with multiple fluorine substituents have shown promising activity against various diseases, including cancer and infectious diseases. The 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole structure aligns well with these trends and may exhibit similar or even enhanced biological properties due to its unique substitution pattern.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms typically requires specialized reagents and conditions to achieve regioselectivity and minimize side reactions. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations are often employed to construct the complex framework of this molecule.

From a computational chemistry perspective, molecular modeling techniques can be used to predict the binding affinity and interaction patterns of this compound with biological targets. The high-resolution structures of potential binding sites obtained from X-ray crystallography or NMR spectroscopy provide valuable insights into how this molecule might interact with proteins or nucleic acids. These insights are crucial for designing next-generation derivatives with improved pharmacological profiles.

The pharmacological evaluation of 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole has only just begun. Initial in vitro assays may focus on assessing its activity against enzymes or receptors relevant to specific therapeutic areas. For example, if this compound demonstrates inhibitory effects on an enzyme involved in cancer cell proliferation or inflammation pathways, it could serve as a lead compound for further development.

Preclinical studies would likely follow if promising results are obtained in vitro. These studies would involve testing the compound's efficacy and safety in animal models before moving on to human clinical trials. The pentafluorophenyl group's stability under metabolic conditions could make this compound an attractive candidate for oral administration if it exhibits good bioavailability.

The broader implications of this research extend beyond individual drug discovery efforts. The development of novel fluorinated heterocycles like 5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole contributes to our fundamental understanding of how structural features influence biological activity. This knowledge can be applied to design more effective drugs with improved pharmacokinetic properties.

In conclusion,5-methyl-3-nitro-1-(2,3,4,5,6-pentafluorophenyl)methyl-1H-pyrazole (CAS No. 957480-99-8) is a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of substitution patterns makes it an excellent candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.